![molecular formula C25H25N3O4S B2570464 2-(4-(5-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenoxy)-1-(piperidin-1-yl)ethanone CAS No. 868146-24-1](/img/structure/B2570464.png)
2-(4-(5-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenoxy)-1-(piperidin-1-yl)ethanone
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Description
2-(4-(5-(furan-2-yl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenoxy)-1-(piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C25H25N3O4S and its molecular weight is 463.55. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Reactivity
Research into direct cross-coupling methodologies highlights the significance of palladium-catalyzed processes for constructing C-S bonds, utilizing substrates like furan and thiophene to generate aromatic thioethers, offering environmentally friendly and efficient synthetic routes (Qiao, Wei, & Jiang, 2014). Additionally, advancements in photoinduced oxidative annulation techniques have been reported, providing access to polyheterocyclic compounds via an oxidant and transition-metal-free process, showcasing furan and thiophene's utility in organic synthesis (Zhang et al., 2017).
Material Science Applications
Heterocyclic compounds like furan and thiophene have found applications in material science, particularly in the development of dye-sensitized solar cells (DSSCs). Phenothiazine derivatives with furan and thiophene linkers have been synthesized, demonstrating the effect of these heterocycles on the performance of DSSCs, with certain derivatives showing significant improvements in solar energy-to-electricity conversion efficiency (Kim et al., 2011).
Biological and Antimicrobial Activities
Explorations into the biological activity of heterocyclic compounds reveal their potential in antimicrobial applications. Chitosan Schiff bases incorporating thiophene and furan moieties have been synthesized, demonstrating varied antimicrobial activities against a range of pathogens. This research indicates the critical role of the heterocyclic structure in determining biological efficacy (Hamed et al., 2020).
properties
IUPAC Name |
2-[4-[3-(furan-2-yl)-2-(thiophene-2-carbonyl)-3,4-dihydropyrazol-5-yl]phenoxy]-1-piperidin-1-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25N3O4S/c29-24(27-12-2-1-3-13-27)17-32-19-10-8-18(9-11-19)20-16-21(22-6-4-14-31-22)28(26-20)25(30)23-7-5-15-33-23/h4-11,14-15,21H,1-3,12-13,16-17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLUCODLAFKCXJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)COC2=CC=C(C=C2)C3=NN(C(C3)C4=CC=CO4)C(=O)C5=CC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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